Cas no 2248350-39-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate
• CAS No: 2248350-39-0
• MF: C₁₄H₈F₃N₃O₄
• MW: 339.226233482361
• CID: 6085374
• PubChem ID: 165724464
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6516160
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate
• 2248350-39-0

• Inchi： 1S/C14H8F3N3O4/c15-14(16,17)10-5-6-19(18-10)7-11(21)24-20-12(22)8-3-1-2-4-9(8)13(20)23/h1-6H,7H2
• InChI Key： OEIYUPXCIQSPOG-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=1)(F)F

Computed Properties

• Exact Mass: 339.04669023g/mol
• Monoisotopic Mass: 339.04669023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate, identified by the CAS number 2248350-39-0, represents a structurally complex organic molecule with potential applications in various fields of chemistry and pharmacology. This compound is characterized by its isoindole ring system, which is fused with a pyrazole moiety substituted with a trifluoromethyl group. The acetate ester functionality further enhances its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the significance of isoindole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the trifluoromethyl group in the pyrazole ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it a promising candidate for targeted drug delivery systems. Researchers have also explored the use of this compound in organic synthesis as an intermediate for constructing more intricate molecular architectures.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate typically involves multi-step processes that include coupling reactions and functional group transformations. For instance, the formation of the isoindole core often requires cyclization reactions under specific conditions to ensure regioselectivity and stereocontrol. The introduction of the trifluoromethyl pyrazole moiety is achieved through nucleophilic aromatic substitution or other advanced methodologies that are compatible with sensitive functional groups.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes and receptors, which has drawn attention from pharmaceutical researchers. Its ability to interact with biological targets is influenced by its unique structure, particularly the conjugation between the isoindole and pyrazole rings. This conjugation not only enhances stability but also facilitates interactions with biomolecules such as proteins and nucleic acids.

From an environmental perspective, understanding the degradation pathways of CAS No: 2248350-39 is crucial for assessing its impact on ecosystems. Studies have indicated that this compound undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts. However, further research is required to fully characterize its environmental fate and toxicity profile.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-based compounds like this one continue to be a focal point in both academic and industrial research due to their diverse chemical properties and potential applications. As advancements in synthetic methodologies and computational modeling techniques unfold, it is anticipated that this compound will play an increasingly significant role in the development of novel materials and therapeutic agents.